Cas no 138666-02-1 ((3R)-5-oxooxolan-3-yl acetate)

• Product Name: (3R)-5-oxooxolan-3-yl acetate
• CAS No: 138666-02-1
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD02262095
• CID: 137497
• PubChem ID: 22842252
• Update Time: 2025-06-03

(3R)-5-oxooxolan-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• (R)-5-Oxotetrahydrofuran-3-yl acetate
• (R)-3-ACETOXY-GAMMA-BUTYROLACTONE
• 2(3H)-Furanone,4-(acetyloxy)dihydro-, (4R)-
• (S)-3-acetoxy-4- bromobutyric acid
• 4-acetoxy-dihydro-furan-2-one
• 5-oxotetrahydrofuran-3-yl acetate
• Butanoic acid, 3-(acetyloxy)-4-bromo-, (3S)-
• BUTANOIC ACID, 3-(ACETYLOXY)-4-BROMO-, (S)
• dihydro-4-acetoxy-2(3H)-furanone
• (3R)-5-oxooxolan-3-yl acetate
• 138666-02-1
• AKOS006279695
• EN300-25979838
• 2(3H)-Furanone,4-(acetyloxy)dihydro-,(4R)-
• SCHEMBL4926758
• [(3R)-5-oxooxolan-3-yl] acetate

• MDL： MFCD02262095
• Inchi： 1S/C6H8O4/c1-4(7)10-5-2-6(8)9-3-5/h5H,2-3H2,1H3/t5-/m1/s1
• InChI Key： QOAAHMCFVNHTBI-RXMQYKEDSA-N
• SMILES： O1C(C[C@H](C1)OC(C)=O)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: -0.13500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (3R)-5-oxooxolan-3-yl acetate

Recent Advances in the Study of (3R)-5-oxooxolan-3-yl acetate (CAS: 138666-02-1) in Chemical Biology and Pharmaceutical Research

The compound (3R)-5-oxooxolan-3-yl acetate (CAS: 138666-02-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological effects in various disease models.

In terms of synthesis, novel methodologies have been developed to produce (3R)-5-oxooxolan-3-yl acetate with higher yields and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved enzymatic resolution process that achieves >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This advancement is particularly significant for pharmaceutical applications where stereochemical purity is crucial for both efficacy and safety.

Biological evaluations of (3R)-5-oxooxolan-3-yl acetate have revealed promising anti-inflammatory properties. In vitro studies using human macrophage cell lines showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 at micromolar concentrations. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in treating inflammatory disorders, though further in vivo studies are needed to validate these effects.

From a mechanistic perspective, molecular docking studies have identified potential interactions between (3R)-5-oxooxolan-3-yl acetate and the active site of cyclooxygenase-2 (COX-2), providing a plausible explanation for its observed anti-inflammatory activity. This computational evidence, combined with experimental data, positions the compound as a potential lead for developing novel COX-2 inhibitors with improved safety profiles compared to existing NSAIDs.

In drug development pipelines, (3R)-5-oxooxolan-3-yl acetate has emerged as a valuable chiral building block for the synthesis of more complex drug candidates. Several pharmaceutical companies have included derivatives of this compound in their preclinical development programs for various indications, including neurodegenerative diseases and metabolic disorders. The compound's structural versatility and favorable pharmacokinetic properties make it particularly attractive for medicinal chemistry optimization.

Recent patent filings (2022-2023) have disclosed novel applications of (3R)-5-oxooxolan-3-yl acetate derivatives as modulators of G-protein coupled receptors (GPCRs), particularly those involved in pain perception and neurotransmitter regulation. These developments suggest expanding therapeutic potential beyond the initial anti-inflammatory applications.

Despite these promising developments, challenges remain in the clinical translation of (3R)-5-oxooxolan-3-yl acetate-based therapeutics. Current research is addressing issues related to metabolic stability and bioavailability, with several groups reporting successful structural modifications that improve these parameters while maintaining biological activity. The next phase of research will likely focus on comprehensive preclinical evaluation and formulation optimization.

In conclusion, (3R)-5-oxooxolan-3-yl acetate represents an important compound in contemporary medicinal chemistry research, with diverse applications ranging from a synthetic intermediate to a potential therapeutic agent. The recent advances summarized in this brief highlight the compound's growing importance in pharmaceutical development and suggest exciting directions for future research in this area.